Cas no 1326936-19-9 (4-benzyl-1-[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidine)

• Product Name: 4-benzyl-1-[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidine
• CAS No: 1326936-19-9
• MF: C₂₂H₂₃FN₄O
• MW: 378.442628145218
• CID: 5324605
• Update Time: 2025-05-19

4-benzyl-1-[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidine Chemical and Physical Properties

Names and Identifiers

• (4-benzylpiperidin-1-yl)(1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-yl)methanone
• 4-benzyl-1-[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidine
• (4-benzylpiperidin-1-yl)[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]methanone
• STL127476
• (4-benzylpiperidin-1-yl)-[1-(4-fluoro-3-methylphenyl)triazol-4-yl]methanone

• Inchi： 1S/C22H23FN4O/c1-16-13-19(7-8-20(16)23)27-15-21(24-25-27)22(28)26-11-9-18(10-12-26)14-17-5-3-2-4-6-17/h2-8,13,15,18H,9-12,14H2,1H3
• InChI Key： UIOKLSWJIZQWKZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)N1C=C(C(N2CCC(CC3C=CC=CC=3)CC2)=O)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 519
• XLogP3: 4.3
• Topological Polar Surface Area: 51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 4-benzyl-1-[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidine

Introduction to 4-benzyl-1-[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidine (CAS No. 1326936-19-9)

4-benzyl-1-[1-(4-fluoro-3-methylphenyl-1H-1,2,3-triazole-4-carbonyl]piperidine) is a sophisticated organic compound with a molecular structure that underscores its potential in the realm of pharmaceutical chemistry. This compound, identified by the CAS number 1326936-19-9, has garnered attention due to its unique chemical properties and the promising applications it holds in medicinal chemistry and drug development.

The core structure of this compound features a piperidine ring, which is a six-membered heterocyclic amine containing one nitrogen atom. This nitrogen atom is further substituted with a benzyl group and a triazole moiety. The triazole part is particularly noteworthy, as it is linked to a carbonyl group, which can participate in various chemical reactions and interactions. The presence of the 4-fluoro-3-methylphenyl group adds another layer of complexity, influencing both the electronic properties and the potential biological activity of the molecule.

In recent years, there has been a growing interest in designing molecules that incorporate both piperidine and triazole scaffolds. These scaffolds are known for their ability to enhance binding affinity and selectivity in drug candidates. The combination of these motifs in 4-benzyl-1-[1-(4-fluoro-3-methylphenyl-1H-1,2,3-triazole-4-carbonyl]piperidine suggests that it may exhibit significant pharmacological properties.

The 4-fluoro substituent on the phenyl ring is particularly interesting from a medicinal chemistry perspective. Fluorine atoms are frequently incorporated into drug molecules due to their ability to modulate metabolic stability, lipophilicity, and binding interactions. In this compound, the fluorine atom is positioned at the para position relative to the methyl group, which can influence the molecule's overall electronic distribution and reactivity.

The synthesis of 4-benzyl-1-[1-(4-fluoro-3-methylphenyl-1H-1,2,3-triazole-4-carbonyl]piperidine involves multiple steps and requires careful control of reaction conditions. The introduction of the triazole ring typically involves cycloaddition reactions between azides and alkynes, while the attachment of the piperidine ring often requires nucleophilic substitution or condensation reactions. The final step involves introducing the benzyl group and the carbonyl-substituted triazole moiety.

One of the key challenges in synthesizing this compound is ensuring regioselectivity and stereocontrol at each step. The presence of multiple reactive sites in the molecule means that unwanted side reactions can easily occur if conditions are not carefully optimized. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and protecting group strategies, are often employed to achieve high yields and purity.

The potential biological activity of 4-benzyl-1-[1-(4-fluoro-3-methylphenyl-1H-1,2,3-triazole-4-carbonyl]piperidine has not been fully explored yet, but its structural features suggest several possible applications. Piperidine derivatives are known to be bioisosteres of N-methylated compounds and have been widely used in drug development due to their favorable pharmacokinetic properties. Additionally, triazole-containing compounds often exhibit antifungal and antiviral activities.

The combination of these motifs makes this compound a promising candidate for further investigation in various therapeutic areas. For instance, it could be explored as a potential treatment for neurological disorders due to its ability to interact with central nervous system receptors. Additionally, its structural similarity to known bioactive molecules suggests that it may have applications in oncology or anti-inflammatory therapies.

In recent years, computational methods have become increasingly important in drug discovery research. Molecular modeling techniques can be used to predict how 4-benzyl-1-[1-(4-fluoro-3-methylphenyl-1H-1,2,3-triazole-4-carbonyl]piperidine interacts with biological targets such as enzymes or receptors. These studies can provide valuable insights into its potential pharmacological activity and help guide further experimental work.

The synthesis and characterization of this compound also contribute to the broader field of organic chemistry by providing new examples of complex molecular architectures. Understanding how different functional groups influence each other's reactivity can lead to new synthetic strategies and insights into molecular design principles.

In conclusion, 4-benzyl-1-[1-(4-fluoro-3-methylphenyl-1H-1,2,3-triazole-4-carbonyl]piperidine (CAS No. 1326936-19-9) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of piperidine and triazole moieties makes it an attractive candidate for further investigation into various therapeutic areas. As synthetic methodologies continue to advance, more complex molecules like this one will be accessible for exploration.